(3S,4S)-tert-Butyl 3-hydroxy-4-(4-hydroxyphenyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl (3S,4S)-3-hydroxy-4-(4-hydroxyphenyl)piperidine-1-carboxylate
• InChI: InChI=1S/C16H23NO4/c1-16(2,3)21-15(20)17-9-8-13(14(19)10-17)11-4-6-12(18)7-5-11/h4-7,13-14,18-19H,8-10H2,1-3H3/t13-,14+/m0/s1
• InChI Key: AJASTZDEVUUDKP-UONOGXRCSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)O)C2=CC=C(C=C2)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H]([C@@H](C1)O)C2=CC=C(C=C2)O
• Molecular Formula: C16H23NO4
• DSSTOX Substance ID: DTXSID80647573
• Molecular Weight: 293.36 g/mol
• CAS RN: 257938-67-3

Description

(3S,4S)-tert-Butyl 3-hydroxy-4-(4-hydroxyphenyl)piperidine-1-carboxylate is a chemical compound that has attracted a lot of attention from researchers due to its potential applications in the field of medicine. The compound is a piperidine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ((3S,4S)-tert-Butyl 3-hydroxy-4-(4-hydroxyphenyl)piperidine-1-carboxylate)-tert-Butyl 3-hydroxy-4-(4-hydroxyphenyl)piperidine-1-carboxylate involves the inhibition of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and the activation of antioxidant enzymes, such as superoxide dismutase and catalase. These actions help to reduce oxidative stress and inflammation, which are key factors in the development of many diseases.
Biochemical and Physiological Effects:
Studies have shown that ((3S,4S)-tert-Butyl 3-hydroxy-4-(4-hydroxyphenyl)piperidine-1-carboxylate)-tert-Butyl 3-hydroxy-4-(4-hydroxyphenyl)piperidine-1-carboxylate has various biochemical and physiological effects. The compound has been shown to reduce the levels of reactive oxygen species and lipid peroxidation products, which are indicators of oxidative stress. Additionally, the compound has been shown to decrease the levels of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, which are indicators of inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using ((3S,4S)-tert-Butyl 3-hydroxy-4-(4-hydroxyphenyl)piperidine-1-carboxylate)-tert-Butyl 3-hydroxy-4-(4-hydroxyphenyl)piperidine-1-carboxylate in lab experiments include its anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of various diseases. However, the limitations of using the compound in lab experiments include its potential toxicity and the need for further research to determine its efficacy and safety.

Future Directions

There are several future directions for the research on ((3S,4S)-tert-Butyl 3-hydroxy-4-(4-hydroxyphenyl)piperidine-1-carboxylate)-tert-Butyl 3-hydroxy-4-(4-hydroxyphenyl)piperidine-1-carboxylate. These include investigating its potential applications in the treatment of cancer, Alzheimer's disease, and Parkinson's disease, as well as exploring its mechanism of action and potential side effects. Additionally, further research is needed to optimize the synthesis method of the compound and to develop more efficient and cost-effective methods for its production.

Scientific Research Applications

((3S,4S)-tert-Butyl 3-hydroxy-4-(4-hydroxyphenyl)piperidine-1-carboxylate)-tert-Butyl 3-hydroxy-4-(4-hydroxyphenyl)piperidine-1-carboxylate has been found to have potential applications in the field of medicine. The compound has been shown to have anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.